Cas no 1039964-57-2 (1-(4-Bromophenyl)propane-1-thiol)

• Product Name: 1-(4-Bromophenyl)propane-1-thiol
• CAS No: 1039964-57-2
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• CID: 5713140
• PubChem ID: 43124141
• Update Time: 2025-06-14

1-(4-Bromophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• CS-0295718
• EN300-1289342
• SCHEMBL9669334
• 1-(4-bromophenyl)propane-1-thiol
• 1039964-57-2
• Benzenemethanethiol, 4-bromo-α-ethyl-
• 1-(4-Bromophenyl)propane-1-thiol

• Inchi： 1S/C9H11BrS/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3
• InChI Key： LDWOAHNZKCXNQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC)S

Computed Properties

• Exact Mass: 229.97648g/mol
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 289.8±15.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Bromophenyl)propane-1-thiol

Recent Advances in the Study of 1-(4-Bromophenyl)propane-1-thiol (CAS: 1039964-57-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Bromophenyl)propane-1-thiol (CAS: 1039964-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol-containing aromatic compound is increasingly being explored for its potential applications in drug discovery, material science, and chemical synthesis. Recent studies have highlighted its role as a versatile building block in the development of novel therapeutic agents and functional materials.

One of the most notable advancements involves the use of 1-(4-Bromophenyl)propane-1-thiol as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of allosteric modulators for G-protein coupled receptors (GPCRs). The bromophenyl moiety and thiol group were found to be critical for binding specificity and potency, with the compound showing promising results in preclinical models of inflammatory diseases.

In materials science, researchers have utilized 1-(4-Bromophenyl)propane-1-thiol as a surface modifier for gold nanoparticles (AuNPs). A recent publication in ACS Nano (2024) reported that the thiol group facilitates stable AuNP functionalization, while the bromophenyl group enables subsequent click chemistry reactions. This dual functionality has opened new avenues for creating targeted drug delivery systems with enhanced cellular uptake and reduced off-target effects.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data (PDB: 8T2Q) revealed that 1-(4-Bromophenyl)propane-1-thiol derivatives can induce conformational changes in target proteins by forming disulfide bridges with cysteine residues. This finding, published in Nature Chemical Biology (2023), provides a structural basis for designing covalent inhibitors with improved selectivity profiles.

Recent synthetic chemistry breakthroughs have also expanded the utility of 1039964-57-2. A 2024 Organic Letters paper described a novel palladium-catalyzed cross-coupling protocol that maintains the integrity of the thiol group while allowing diverse functionalization of the aromatic ring. This methodology has significantly broadened the structure-activity relationship (SAR) studies of related compounds.

From a pharmaceutical development perspective, several research groups have reported improved pharmacokinetic properties of drug candidates incorporating the 1-(4-Bromophenyl)propane-1-thiol scaffold. A notable example includes a series of protease inhibitors showing enhanced metabolic stability and oral bioavailability in animal models, as detailed in a recent European Journal of Medicinal Chemistry article (2024).

Looking forward, the unique chemical properties of 1-(4-Bromophenyl)propane-1-thiol continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and as a warhead in covalent drug discovery. The compound's versatility and the growing body of research surrounding it suggest it will remain an important tool in chemical biology and medicinal chemistry for years to come.